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Compound of Interest

Compound Name: Dimethylzinc

Cat. No.: B1204448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety guidelines for the handling of

dimethylzinc solutions in a laboratory setting. Dimethylzinc is a highly reactive and

pyrophoric organometallic compound that requires strict adherence to safety procedures to

prevent accidents.

Application Notes
1.1 Introduction Dimethylzinc (Zn(CH₃)₂), also known as DMZ or zinc methyl, is a colorless,

volatile organozinc compound with a characteristic garlic-like odor.[1][2] It is a highly reactive

reagent widely used in organic synthesis, catalysis, and materials science as an effective

methylation agent for carbon-carbon bond formation.[3][4] Due to its extreme sensitivity to air

and moisture, it is typically supplied and handled as a solution in an inert hydrocarbon solvent,

such as toluene or hexane, which is significantly safer than the neat compound.[1][5]

1.2 Hazards and Reactivity Dimethylzinc and its solutions present significant hazards that

necessitate meticulous handling under inert conditions.[3][6]

Pyrophoricity: Dimethylzinc is pyrophoric, meaning it ignites spontaneously upon exposure

to air.[2][3] The resulting fire burns with a blue flame and produces dense white fumes of zinc

oxide.[1][2] Hydrocarbon solutions may also be pyrophoric.[5]
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Water Reactivity: It reacts violently and explosively with water and other protic solvents (like

alcohols) to release flammable methane gas.[1][2][4][7] This reaction can also generate

enough heat to ignite the methane.

Reactivity with Oxidants: Contact with oxidizing agents can form explosive peroxides.[2][4]

Health Hazards: Inhalation of dimethylzinc vapor or the zinc oxide fumes from a fire can

cause immediate and severe irritation of the respiratory tract, potentially leading to

pneumonia, metal fume fever, or death.[2][4][7] Direct contact with the liquid causes severe

thermal and chemical burns to the skin and eyes due to its rapid reaction with moisture.[2][4]

[8]

1.3 Storage and Handling Proper storage and handling are critical for safety.

Storage: Dimethylzinc solutions should be stored under a dry, inert atmosphere (e.g.,

nitrogen or argon) in a sealed container, away from heat, ignition sources, and incompatible

materials like water, alcohols, and oxidizers.[5][9] It is often stored in a refrigerator or freezer

in a bottle with a special septum.[1]

Handling: All manipulations must be performed under an inert atmosphere, using either a

glovebox or Schlenk line techniques.[5][10] Researchers are prohibited from working alone

when handling pyrophoric reagents.[9] The work area should be clear of flammable materials

and combustibles.[9]
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Table 1: Physical and Chemical Properties of Dimethylzinc
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Property Value References

Chemical Formula Zn(CH₃)₂ [1][2]

Molar Mass 95.478 g/mol [1][2]

Appearance Colorless, volatile liquid [1][2]

Odor Disagreeable, garlic-like [1][2]

Density (Neat) 1.33 - 1.386 g/cm³ [1][2]

Density (2M in Toluene) 0.931 g/cm³ (at 25 °C) [1]

Melting Point -42 °C (-44 °F) [1][2]

Boiling Point 46 °C (115 °F) [1][2]

Flash Point
-17 °C (1.4 °F) (2M Solution in

Toluene)
[1]

Autoignition Temperature Spontaneously ignites in air [2][7]

Solubility in Water Reacts violently [1][2]

Solubility in Solvents
Miscible with hydrocarbons

(hexane, toluene), diethyl ether
[1][2]

Experimental Protocols
3.1 Protocol for Safe Transfer of Dimethylzinc Solution via Cannula

This protocol describes the transfer of a dimethylzinc solution from a Sure/Seal™ bottle to a

reaction flask under an inert atmosphere using a double-tipped needle (cannula).

Materials:

Sure/Seal™ bottle of dimethylzinc solution

Dry, nitrogen-flushed reaction flask with a rubber septum

Double-tipped needle (cannula)
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Syringes and needles for nitrogen/vacuum manifold (Schlenk line)

Inert gas source (Nitrogen or Argon)

Ice bath (optional, for cooling the reaction flask)

Procedure:

Preparation: Ensure all glassware, syringes, and the cannula are thoroughly oven-dried and

cooled under a stream of inert gas. Purge the reaction flask by evacuating and refilling with

inert gas (repeat 3 times).

Pressurize Source Bottle: Puncture the septum of the Sure/Seal™ bottle with a needle

connected to the inert gas line. This will create a slight positive pressure to facilitate the

transfer.

Vent Destination Flask: Puncture the septum of the reaction flask with a needle connected to

a bubbler to vent pressure during the transfer.

Initiate Transfer: Puncture the Sure/Seal™ bottle septum with one end of the cannula,

ensuring the tip is below the surface of the dimethylzinc solution.

Complete Transfer: Carefully insert the other end of the cannula through the septum of the

reaction flask. The pressure difference will cause the solution to flow from the source bottle

to the reaction flask.

Monitor and Control: The rate of transfer can be controlled by adjusting the depth of the

venting needle in the reaction flask or by adjusting the inert gas flow to the source bottle.

Cease Transfer: Once the desired amount is transferred, remove the cannula from the

reaction flask first, and then from the source bottle.

Re-inertize: Remove the venting needle from the reaction flask and the gas inlet needle from

the source bottle. The septa will reseal.

3.2 Protocol for Quenching Residual Dimethylzinc
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This protocol is for the safe neutralization of small quantities of residual dimethylzinc solution.

CAUTION: This procedure is highly exothermic and dangerous. It must be performed in a fume

hood, under an inert atmosphere, and with extreme care.

Materials:

Flask containing residual dimethylzinc solution

Anhydrous ethanol or isopropanol

Dry, inert gas source

Cooling bath (ice/water or dry ice/acetone)

Syringe and dropping funnel

Procedure:

Inert Atmosphere: Ensure the flask containing the dimethylzinc residue is under a positive

pressure of an inert gas.

Cooling: Place the flask in a cooling bath to dissipate the heat generated during quenching.

Slow Addition of Alcohol: Using a syringe or dropping funnel, add the alcohol dropwise to the

dimethylzinc solution with vigorous stirring.[1] Monitor the temperature of the reaction

closely.

Control Reaction: If the reaction becomes too vigorous (excessive gas evolution or

temperature rise), stop the addition immediately until it subsides.

Completion: Continue adding alcohol until gas evolution ceases. The dimethylzinc will be

hydrolyzed, leaving a precipitate of zinc alkoxide/hydroxide.[1]

Final Quench: Once the reaction appears complete, very slowly and carefully add a small

amount of water to ensure all reactive material is destroyed.

Disposal: The resulting mixture should be disposed of as hazardous waste according to

institutional guidelines.[10]
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3.3 Protocol for Emergency Spill Response

In the event of a dimethylzinc solution spill, immediate and correct action is critical.

Procedure for Minor Spills (<100 mL) in a Fume Hood:

Alert Personnel: Immediately alert others in the laboratory.[10]

Extinguish Flames: If the spill ignites, use a Class D fire extinguisher or cover the fire with a

dry, inert material like sand, soda ash, or graphite powder.[2][8] DO NOT USE WATER,

FOAM, OR CARBON DIOXIDE EXTINGUISHERS.[8][11]

Containment: If not ignited, contain the spill with a non-combustible absorbent material such

as sand, dry earth, or vermiculite.[12][13] Do not use paper towels or other combustible

materials.[13]

Cleanup: Wearing appropriate PPE (flame-retardant lab coat, face shield, chemical-resistant

gloves), carefully scoop the absorbent material into a dry, sealable container for hazardous

waste disposal.[10][12]

Decontamination: Wipe the spill area with a cloth dampened with an inert solvent (like

hexane), followed by a slow and careful decontamination with isopropanol, and finally soap

and water. Place all cleanup materials in the hazardous waste container.

Report: Report the incident to the laboratory supervisor and the institutional safety office.[10]

Procedure for Major Spills (>100 mL) or Spills Outside a Fume Hood:

Evacuate: Immediately activate the fire alarm and evacuate the area.[14]

Isolate: Close the laboratory doors to contain the spill.

Call for Help: Call emergency services (911 or your institution's emergency number) and

report a pyrophoric chemical spill.[10][14]

Do Not Re-enter: Do not attempt to clean up a major spill yourself. Wait for trained

emergency responders.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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